Cas no 120181-08-0 (Chrysophanol tetraglucoside)

• Product Name: Chrysophanol tetraglucoside
• CAS No: 120181-08-0
• Molecular Formula: C₃₉H₅₀O₂₄
• Molecular Weight: 902.799914836884
• CID: 4671449
• PubChem ID: 11972361

Chrysophanol tetraglucoside Properties

Names and Identifiers

• 1-[(O-
• cent-D-glucopyranosyl-(1 inverted exclamation marku6)-O-
• A-D-glucopyranosyl-(1 inverted exclamation marku3)-O-
• A-D-glucopyranosyl-(1 inverted exclamation marku6)-
• 1-[6-O-[3-O-(6-O-beta-D-Glucopyranosyl-beta-D-glucopyranosyl)-beta-D-glucopyranosyl]-beta-D-glucopyr
• Chrysophanol tetraglucoside
• E88743
• 1-[(O-beta-D-Glucopyranosyl-(1-->6)-O-beta-D-glucopyranosyl-(1-->3)-O-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranosyl)oxy]-8-hydroxy-3-methyl-9,10-anthracenedione
• A-D-glucopyranosyl)oxy]-8-hydroxy-3-methyl-9,10-anthracenedione
• AKOS040760327
• DTXSID701100402
• 9,10-Anthracenedione, 1-[(O-beta-D-glucopyranosyl-(1-->6)-O-beta-D-glucopyranosyl-(1-->3)-O-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranosyl)oxy]-8-hydroxy-3-methyl-
• 120181-08-0
• HY-N8206
• FS-7257
• 1-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4S,5R,6R)-3,5-dihydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-8-hydroxy-3-methylanthracene-9,10-dione
• CS-0140303
• Chrysophanol 1-O-beta-tetraglucoside
• CHEBI:193938
• 1-[6-[[3,5-dihydroxy-6-(hydroxymethyl)-4-[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxyoxan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxy-8-hydroxy-3-methylanthracene-9,10-dione
• Chrysophanol 1-tetraglucoside
• DA-51884
• 1-[(O-I(2)-D-Glucopyranosyl-(1a6)-O-I(2)-D-glucopyranosyl-(1a3)-O-I(2)-D-glucopyranosyl-(1a6)-I(2)-D-glucopyranosyl)oxy]-8-hydroxy-3-methyl-9,10-anthracenedione

• InChIKey： CWGIPJXDFYVNHH-FTBXXNAOSA-N
• Inchi： 1S/C39H50O24/c1-11-5-13-21(27(48)20-12(22(13)43)3-2-4-14(20)42)15(6-11)58-38-32(53)29(50)24(45)18(61-38)10-57-37-34(55)35(26(47)17(8-41)60-37)63-39-33(54)30(51)25(46)19(62-39)9-56-36-31(52)28(49)23(44)16(7-40)59-36/h2-6,16-19,23-26,28-42,44-47,49-55H,7-10H2,1H3/t16-,17-,18-,19-,23-,24-,25-,26-,28+,29+,30+,31-,32-,33-,34-,35+,36-,37-,38-,39+/m1/s1
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)[C@@H]1[C@H]([C@H](OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](OC3=CC(C)=CC4C(C5C=CC=C(C=5C(C3=4)=O)O)=O)O2)O)O)O)O[C@H](CO)[C@H]1O)O

Computed Properties

• Exact Mass: 902.26920246g/mol
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 24
• Rotatable Bond Count: 12
• Monoisotopic Mass: 902.26920246g/mol
• Heavy Atom Count: 63
• Complexity: 1540
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.6
• Topological Polar Surface Area: 391

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides